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Compound of Interest

Compound Name:
1-(1-Ethoxyethoxy)-2-

methylpropane

CAS No.: 6986-51-2

Cat. No.: B3334385

Get Quote

CAS Number: 6986-51-2 Synonyms: Acetaldehyde ethyl isobutyl acetal; 1-Ethoxy-1-

isobutoxyethane Chemical Class: Mixed Acetal / Ether Derivative

Part 1: Executive Safety Summary
Urgent Operational Data
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Parameter Value Critical Implication

Flash Point 25°C (77°F)

Flammable Liquid (Category

3). Vapors can travel to ignition

sources and flash back.[1]

Reactivity Acid-Sensitive

Do NOT mix with acids.

Hydrolysis releases

acetaldehyde (highly

flammable/toxic).

Stability Peroxide Former

Susceptible to autoxidation.

Must be tested for peroxides

before handling if container

age >12 months.

Water Solubility Low/Immiscible

Will float on water, increasing

fire spread risk during

suppression.

RCRA Code D001 (Ignitable)

Requires disposal via

approved hazardous waste

incineration.

Part 2: Operational Hazard Analysis (The "Why")
To ensure safety, you must understand the specific instability mechanisms of this molecule. It is

not merely a "solvent"; it is a chemical system capable of evolving into a higher-hazard state.

1. The Peroxide Threat (Autoxidation)
Like many ethers and acetals, 1-(1-Ethoxyethoxy)-2-methylpropane reacts with atmospheric

oxygen at the

-carbon (next to the ether oxygen) to form unstable hydroperoxides.

Mechanism: Radical substitution creates hydroperoxides that can concentrate during

evaporation or distillation.

Trigger: Exposure to air and light over time.
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Risk: Shock-sensitive explosion if peroxides concentrate >100 ppm.

2. The Hydrolysis Trap (Acid Sensitivity)
Acetals are protecting groups for aldehydes. They are stable in basic or neutral media but

collapse instantly in acidic environments.

Reaction:

Danger: Acetaldehyde has a flash point of -38°C and a boiling point of 20°C. Adding 1-(1-
Ethoxyethoxy)-2-methylpropane to an acidic waste stream (e.g., waste containing HCl or

acetic acid) will generate a gas that boils at room temperature, potentially over-pressurizing

the drum and creating an immediate explosion hazard.

Part 3: Pre-Disposal Validation (Self-Validating System)
Before moving any container of 1-(1-Ethoxyethoxy)-2-methylpropane to waste, you must

validate its stability. Follow this logic gate:

Workflow 1: Peroxide Assessment Logic
Use this workflow for any container opened >3 months ago or unopened >12 months.
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Container Assessment

Is Container >12 Months Old
or Opened >3 Months?

Visual Inspection:
Crystals or Solids?

Yes

Proceed to
Solvent Waste Stream

No (Fresh)

STOP: DO NOT TOUCH
Contact Bomb Squad/EHS

Yes (Crystals Visible)

Perform Peroxide Test
(Quantofix or KI)

No (Liquid Clear)

< 20 ppm Peroxides20-100 ppm Peroxides> 100 ppm Peroxides

Treat with Reducing Agent
(FeSO4 or Bisulfite)

High Risk

Retest

Click to download full resolution via product page

Figure 1: Decision matrix for handling aged acetal containers. Never open a container with

visible crystal formation.[2]

Protocol: Peroxide Testing & Remediation
Test: Use commercial peroxide test strips (e.g., Quantofix Peroxide 100).

Dip: Dip strip into solvent for 1 second.
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Wait: Wait 15 seconds (or as specified by manufacturer).

Read: Compare color to chart.

Remediation (If 20-100 ppm):

Add Ferrous Sulfate (FeSO₄) or Sodium Bisulfite solution (20% aq) to the solvent.

Shake gently (if safe) or stir for 20 minutes.

Retest.[3] Once <20 ppm, proceed to disposal.

Part 4: Disposal Procedures
Scenario A: Routine Disposal (Trace/Clean Solvent)
Applicability: Fresh material or material confirmed peroxide-free (<20 ppm).

Container Selection: Use a High-Density Polyethylene (HDPE) or steel safety can. Ensure

the container is rated for flammable liquids.[4]

Labeling:

Primary Label: "HAZARDOUS WASTE - Flammable Liquid."

Constituents: Write "1-(1-Ethoxyethoxy)-2-methylpropane (Acetaldehyde ethyl isobutyl

acetal)."

Hazard Codes: D001 (Ignitable).

Segregation (CRITICAL):

Do NOT pour into "General Organic Waste" if that drum contains acidic byproducts (e.g.,

from acid workups).

Best Practice: Segregate into "Non-Halogenated Organics - Neutral/Basic" stream.

Scenario B: Spill Cleanup (Emergency Response)
Applicability: Spills > 100 mL outside a fume hood.
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Evacuate & Ventilate: Remove ignition sources immediately. The flash point is 25°C; static

from walking can ignite vapors.

PPE: Nitrile gloves (double gloved), safety goggles, fire-retardant lab coat.

Absorb:

Use non-combustible absorbents (vermiculite, clay, or sand).

Avoid paper towels or sawdust (these increase surface area and flammability).

Disposal of Debris: Scoop absorbed material into a sealable container (e.g., a wide-mouth

jar). Label as "Hazardous Waste - Flammable Solid (Solvent Debris)."

Part 5: Chemical Compatibility & Segregation Logic
The following diagram illustrates the chemical incompatibility that leads to waste drum

explosions involving acetals.

1-(1-Ethoxyethoxy)-
2-methylpropane

MIXING (Hydrolysis)

MIXING (Stable)

Acidic Waste Stream
(HCl, H2SO4, Acetic Acid)

Basic/Neutral Waste
(Amines, NaOH)

DANGER:
Acetaldehyde Release

(Flash Point -38°C)
PRESSURE BUILDUP

Safe Disposal
(Incineration)

Click to download full resolution via product page

Figure 2: Segregation logic preventing acid-catalyzed hydrolysis in waste containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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